Cas no 1262293-64-0 (Allyl-(6-chloro-4-iodopyridin-2-yl)-amine)

• Product Name: Allyl-(6-chloro-4-iodopyridin-2-yl)-amine
• CAS No: 1262293-64-0
• MF: C₈H₈ClIN₂
• MW: 294.519992828369
• MDL: MFCD27942705
• CID: 4784081
• Update Time: 2025-08-05

Allyl-(6-chloro-4-iodopyridin-2-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Allyl-(6-chloro-4-iodopyridin-2-yl)-amine
• 2-Pyridinamine,6-chloro-4-iodo-N-2-propen-1-yl-
• Allyl-(6-chloro-4-iodo-pyridin-2-yl)-amine

• MDL： MFCD27942705
• Inchi： 1S/C8H8ClIN2/c1-2-3-11-8-5-6(10)4-7(9)12-8/h2,4-5H,1,3H2,(H,11,12)
• InChI Key： YLCLPKMSQTYXHJ-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1)NCC=C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 3.4
• Topological Polar Surface Area: 24.9

Additional information on Allyl-(6-chloro-4-iodopyridin-2-yl)-amine

Allyl-(6-chloro-4-iodopyridin-2-yl)-amine: A Comprehensive Overview

Allyl-(6-chloro-4-iodopyridin-2-yl)-amine is a compound with the CAS registry number 1262293-64-0, representing a unique structure in the realm of organic chemistry. This compound is characterized by its pyridine ring system, which is substituted with an allylamine group at the 2-position, a chlorine atom at the 6-position, and an iodine atom at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a subject of interest in various research domains.

The synthesis of Allyl-(6-chloro-4-iodopyridin-2-yl)-amine involves a series of intricate organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocyclic compounds. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate the formation of the pyridine ring and its substituents. These methods not only enhance yield but also improve the purity of the final product, which is crucial for applications in pharmaceuticals and materials science.

One of the most promising applications of Allyl-(6-chloro-4-iodopyridin-2-yl)-amine lies in its potential as a building block for drug discovery. The presence of both halogen atoms (chlorine and iodine) on the pyridine ring makes it an attractive candidate for further functionalization. For instance, the iodine atom can serve as a leaving group in subsequent substitution reactions, enabling the introduction of diverse functional groups that may enhance bioavailability or target specificity. Recent studies have demonstrated that analogs of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential role in anti-inflammatory drug development.

In addition to its pharmacological applications, Allyl-(6-chloro-4-iodopyridin-2-yl)-amine has garnered attention in materials science due to its electronic properties. The pyridine ring system, combined with the electron-donating allylamine group, contributes to unique charge transport characteristics. Researchers have investigated its use as a component in organic semiconductors and light-emitting diodes (OLEDs). Preliminary results indicate that this compound could enhance device performance by improving charge carrier mobility and emission efficiency.

The structural versatility of Allyl-(6-chloro-4-iodopyridin-2-ylium) also makes it a valuable substrate for exploring fundamental chemical reactivity. For example, recent studies have focused on its participation in radical-mediated reactions, where it serves as a precursor for generating reactive intermediates. These intermediates have been employed in constructing complex natural product frameworks, showcasing the compound's utility in total synthesis efforts.

From an environmental standpoint, understanding the degradation pathways of Allyl-(6-chloro-4-iodypyridinyl)amine is essential for assessing its ecological impact. Research has revealed that under aerobic conditions, the compound undergoes oxidative cleavage of the allyl group, leading to the formation of less complex products. This information is critical for designing sustainable synthetic routes and minimizing environmental hazards associated with its production and use.

In conclusion, Allyl-(6-chloro -4-iodypyridinyl) amine (CAS No: 1262293 - 64 - 0) stands as a multifaceted compound with significant potential across various scientific disciplines. Its unique structure enables applications ranging from drug discovery to materials science, while ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methodologies and analytical techniques unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.